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Compound of Interest

Compound Name: Trisodium phosphate

Cat. No.: B3432801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the fundamental chemical properties of

trisodium phosphate, specifically its molecular formula and weight. Trisodium phosphate is

a versatile inorganic compound used in various industrial, chemical, and pharmaceutical

applications, including as a cleaning agent, food additive, and in some laboratory protocols.[1]

[2][3]

Core Chemical Properties
Trisodium phosphate is commercially available in both anhydrous and hydrated forms. The

most common hydrated form is the dodecahydrate.[2] The presence of water of crystallization

significantly impacts its molecular weight.

Below is a summary of the key quantitative data for both common forms of trisodium
phosphate.
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Property
Anhydrous Trisodium
Phosphate

Trisodium Phosphate
Dodecahydrate

Molecular Formula Na₃PO₄[1] Na₃PO₄ · 12H₂O

Molar Mass ( g/mol ) 163.94 380.1

Synonyms
Tribasic sodium phosphate,

Sodium phosphate tribasic

Trisodium phosphate,

crystalline

CAS Number 7601-54-9 10101-89-0

Methodologies for Determination
The molecular formula of a compound like trisodium phosphate is determined based on its

elemental composition. The molecular weight is the mass of one mole of the substance and is

calculated from its formula using standard atomic weights.

Experimental Protocol for Assay and Purity Determination:

A common method to determine the purity of a trisodium phosphate sample, from which its

effective molecular weight can be confirmed, involves acid-base titration. A detailed protocol is

outlined by the Joint FAO/WHO Expert Committee on Food Additives (JECFA). The

fundamental steps are:

Sample Preparation: An accurately weighed quantity of the trisodium phosphate sample is

dissolved in deionized water.

Acidification: A known excess of a strong acid, such as 1 N hydrochloric acid, is added to the

solution. This converts the phosphate to phosphoric acid.

Carbon Dioxide Removal: A stream of carbon dioxide-free air is passed through the solution

to expel any dissolved CO₂, which could interfere with the pH endpoints.

Titration: The solution is then titrated with a standardized strong base, like 1 N sodium

hydroxide, using a pH meter to detect the inflection points.
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Endpoint Analysis: The titration curve will show two inflection points corresponding to the

neutralization of the first and second protons of phosphoric acid. The volume of titrant

required to reach these points is used to calculate the amount of trisodium phosphate in

the sample.

Modern analytical techniques such as mass spectrometry can also be used for precise mass

determination and structural confirmation.

Logical Relationship Diagram
The following diagram illustrates the elemental composition and structure of anhydrous

trisodium phosphate.
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Caption: Elemental composition of anhydrous trisodium phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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